![molecular formula C15H25NO4 B1403402 Ethyl 5-boc-5-aza-spiro[3.4]octane-2-carboxylate CAS No. 1251022-90-8](/img/structure/B1403402.png)
Ethyl 5-boc-5-aza-spiro[3.4]octane-2-carboxylate
Overview
Description
Molecular Structure Analysis
The IUPAC name for this compound is 5-(tert-butoxycarbonyl)-5-azaspiro[3.4]octane-2-carboxylic acid . Its InChI code is 1S/C13H21NO4/c1-12(2,3)18-11(17)14-6-4-5-13(14)7-9(8-13)10(15)16/h9H,4-8H2,1-3H3,(H,15,16) . This information can be used to deduce the molecular structure of the compound.Physical And Chemical Properties Analysis
The compound has a molecular weight of 255.31 . It’s a solid at room temperature and should be stored in a refrigerator .Scientific Research Applications
Organic Synthesis
Ethyl 5-boc-5-aza-spiro[3.4]octane-2-carboxylate: is a valuable compound in organic synthesis. It serves as a building block for the synthesis of various spirocyclic and polycyclic structures, which are prevalent in many bioactive molecules. Its unique spirocyclic framework is particularly useful in constructing complex natural products and pharmaceuticals. The compound’s ability to introduce chirality and its stability under different reaction conditions make it a versatile reagent in creating asymmetric centers in organic molecules .
Medicinal Chemistry
In medicinal chemistry, Ethyl 5-boc-5-aza-spiro[3.4]octane-2-carboxylate is utilized for the design and development of new therapeutic agents. Its spirocyclic structure is often found in molecules with significant pharmacological properties. Researchers use this compound to synthesize analogs and derivatives that can interact with biological targets, such as enzymes or receptors, leading to the discovery of potential drug candidates .
Drug Development
The compound plays a crucial role in the early stages of drug development. It can be used to create diverse chemical libraries for high-throughput screening against various diseases. The structural complexity that Ethyl 5-boc-5-aza-spiro[3.4]octane-2-carboxylate introduces is beneficial in identifying lead compounds with high specificity and efficacy. Moreover, its stability and ease of modification allow for rapid optimization of pharmacokinetic and pharmacodynamic properties .
Chemical Research
In chemical research, Ethyl 5-boc-5-aza-spiro[3.4]octane-2-carboxylate is often employed in the study of reaction mechanisms and the development of new synthetic methodologies. Its unique chemical structure provides insight into the behavior of spirocyclic compounds under various chemical reactions. This knowledge is crucial for advancing synthetic chemistry and understanding the fundamental principles that govern chemical reactivity .
Material Science
This compound finds applications in material science, particularly in the synthesis of novel materials with spirocyclic architectures. These materials may exhibit unique optical, electronic, or mechanical properties due to their intricate molecular structuresEthyl 5-boc-5-aza-spiro[3.4]octane-2-carboxylate can be a precursor for polymers, coatings, and other materials that require a high degree of molecular complexity .
Industrial Applications
Lastly, in industrial applications, Ethyl 5-boc-5-aza-spiro[3.4]octane-2-carboxylate is used in the manufacture of specialty chemicals that require specific spirocyclic frameworks. It can be a key intermediate in the production of agrochemicals, flavorings, fragrances, and dyes. Its versatility and reactivity make it an essential component in various chemical processes that contribute to the development of commercial products .
Safety and Hazards
The compound is associated with several hazard statements: H302, H315, H319, H335 . These codes indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . Various precautionary measures are recommended, including avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
5-O-tert-butyl 2-O-ethyl 5-azaspiro[3.4]octane-2,5-dicarboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H25NO4/c1-5-19-12(17)11-9-15(10-11)7-6-8-16(15)13(18)20-14(2,3)4/h11H,5-10H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPPOQRXOWKVNJV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CC2(C1)CCCN2C(=O)OC(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H25NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.36 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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